Cas no 3606-21-1 (1-methoxy-5-methyl-2,4-dinitro-Benzene)

• Product Name: 1-methoxy-5-methyl-2,4-dinitro-Benzene
• CAS No: 3606-21-1
• MF: C₈H₈N₂O₅
• MW: 212.15952205658
• CID: 309766
• PubChem ID: 77156
• Update Time: 2025-04-19

1-methoxy-5-methyl-2,4-dinitro-Benzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-methoxy-5-methyl-2,4-dinitro-
• 1-methoxy-5-methyl-2,4-dinitrobenzene
• 2,4-Dinitro-5-methoxy-toluol
• 4,6-Dinitro-3-methoxytoluene
• 4,6-dinitro-3-methylanisole
• 4.6-Dinitro-3-methoxy-toluol
• 5-methoxy-2,4-dinitrotoluene
• 5-Methyl-2,4-dinitro-anisol
• 5-methyl-2,4-dinitro-anisole
• 5-Methyl-2,4-dinitroanisole
• AC1L2SH0
• AC1Q1YBG
• Anisole, 5-methyl-2,4-dinitro-
• AR-1F8728
• CTK4H5827
• EINECS 222-769-3
• Methyl-(4.6-dinitro-3-methyl-phenyl)-aether
• NSC403842
• AI3-00548
• 3606-21-1
• NS00029974
• NSC-403842
• SCHEMBL2944676
• NSC 403842
• DTXSID5063100
• Benzene, 1-methoxy-5-methyl-2,4-dinitro-
• 1-methoxy-5-methyl-2,4-dinitro-Benzene

• Inchi： 1S/C8H8N2O5/c1-5-3-8(15-2)7(10(13)14)4-6(5)9(11)12/h3-4H,1-2H3
• InChI Key： XLPFUGPSJUAQSY-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C)=C(C=C1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 212.04334
• Monoisotopic Mass: 212.043321
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101
• XLogP3: 1.9

Experimental Properties

• Density: 1.383
• Boiling Point: 374.7°C at 760 mmHg
• Flash Point: 186.7°C
• Refractive Index: 1.577
• PSA: 95.51
• LogP: 2.86640